Cas no 946355-55-1 (2-ethyl-N-{4-(2-methyl-6-propoxypyrimidin-4-yl)aminophenyl}butanamide)

• Product Name: 2-ethyl-N-{4-(2-methyl-6-propoxypyrimidin-4-yl)aminophenyl}butanamide
• CAS No: 946355-55-1
• MF: C₂₀H₂₈N₄O₂
• MW: 356.461924552917
• CID: 6074882
• PubChem ID: 42474470
• Update Time: 2025-07-22

2-ethyl-N-{4-(2-methyl-6-propoxypyrimidin-4-yl)aminophenyl}butanamide Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-N-{4-(2-methyl-6-propoxypyrimidin-4-yl)aminophenyl}butanamide
• 2-ethyl-N-[4-[(2-methyl-6-propoxypyrimidin-4-yl)amino]phenyl]butanamide
• AKOS024648696
• 2-ethyl-N-{4-[(2-methyl-6-propoxypyrimidin-4-yl)amino]phenyl}butanamide
• F2444-0136
• 946355-55-1
• 2-ethyl-N-(4-((2-methyl-6-propoxypyrimidin-4-yl)amino)phenyl)butanamide

• Inchi： 1S/C20H28N4O2/c1-5-12-26-19-13-18(21-14(4)22-19)23-16-8-10-17(11-9-16)24-20(25)15(6-2)7-3/h8-11,13,15H,5-7,12H2,1-4H3,(H,24,25)(H,21,22,23)
• InChI Key： ODQZPDWIJINHIC-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(NC2C=C(OCCC)N=C(C)N=2)C=C1)(=O)C(CC)CC

Computed Properties

• Exact Mass: 356.22122615g/mol
• Monoisotopic Mass: 356.22122615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 76.1Ų

Additional information on 2-ethyl-N-{4-(2-methyl-6-propoxypyrimidin-4-yl)aminophenyl}butanamide

Introduction to 2-ethyl-N-{4-(2-methyl-6-propoxypyrimidin-4-yl)aminophenyl}butanamide (CAS No. 946355-55-1) and Its Emerging Applications in Chemical Biology

2-ethyl-N-{4-(2-methyl-6-propoxypyrimidin-4-yl)aminophenyl}butanamide, identified by its CAS number 946355-55-1, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential therapeutic applications. This compound belongs to a class of molecules that exhibit promising biological activity, making it a subject of intense research interest. The structural motif, characterized by a butanamide backbone linked to a phenyl ring substituted with a propoxypyrimidine moiety, suggests potential interactions with biological targets, which has fueled its exploration in drug discovery and molecular research.

The chemical structure of 2-ethyl-N-{4-(2-methyl-6-propoxypyrimidin-4-yl)aminophenyl}butanamide incorporates several key functional groups that contribute to its reactivity and biological profile. The presence of an amide bond in the butanamide moiety and the pyrimidine ring with propoxy substitution introduces a balance of hydrophobicity and hydrogen bonding capabilities, which are critical for binding to biological receptors. Furthermore, the 2-methyl substituent on the pyrimidine ring may influence the compound's metabolic stability and binding affinity, aspects that are currently under investigation.

In recent years, there has been a surge in the development of small molecules that modulate protein-protein interactions (PPIs), an area where 2-ethyl-N-{4-(2-methyl-6-propoxypyrimidin-4-yl)aminophenyl}butanamide shows particular promise. PPIs are involved in numerous cellular processes and are often implicated in diseases such as cancer, inflammation, and neurodegeneration. The ability of this compound to interact with specific PPIs has been hypothesized based on its structural features, which mimic natural ligands or disrupt aberrant interactions. Preliminary computational studies suggest that the phenyl ring and propoxypyrimidine moiety may engage in π-stacking or hydrogen bonding interactions with target proteins, potentially leading to therapeutic effects.

One of the most compelling aspects of 2-ethyl-N-{4-(2-methyl-6-propoxypyrimidin-4-yl)aminophenyl}butanamide is its potential as a scaffold for further derivatization. Researchers have been exploring modifications to the amide bond or the pyrimidine ring to enhance potency, selectivity, and pharmacokinetic properties. For instance, introducing fluorine atoms or other electronegative groups could improve metabolic stability, while altering the substitution pattern on the phenyl ring might fine-tune binding affinity. These modifications align with current trends in medicinal chemistry aimed at optimizing small molecule drugs for clinical use.

The compound's relevance is further underscored by its potential applications in chemical biology research. Its unique structure makes it a valuable tool for developing probes that can study protein function and interaction networks. By tagging this molecule with fluorescent reporters or biotinylation groups, researchers can visualize and quantify protein targets in living cells or tissues. Such tools are essential for understanding disease mechanisms at the molecular level and for validating new drug targets.

Recent advancements in high-throughput screening (HTS) technologies have enabled the rapid evaluation of large libraries of compounds like 2-ethyl-N-{4-(2-methyl-6-propoxypyrimidin-4-yl)aminophenyl}butanamide for biological activity. These screens have identified hits with potential therapeutic value, prompting further investigation into their mechanisms of action. For example, studies using CRISPR-based gene editing techniques have hinted at its role in modulating pathways relevant to cancer progression. While these findings are still preliminary, they highlight the compound's potential as a lead molecule for drug development.

The synthesis of 946355-55-1 presents an interesting challenge due to its complex architecture. Multi-step synthetic routes involving cross-coupling reactions, nucleophilic substitutions, and protection-deprotection strategies have been employed to construct its core framework. The optimization of these synthetic pathways is crucial for ensuring high yields and purity, which are essential for subsequent biological testing. Advances in flow chemistry have also been leveraged to streamline certain synthetic steps, improving scalability and reproducibility.

As our understanding of disease biology evolves, so does the demand for innovative therapeutic agents. 2-ethyl-N-{4-(2-methyl-6-propoxypyrimidin-4-yl)aminophenyl}butanamide stands out as a promising candidate due to its well-designed structure and demonstrated biological activity. Ongoing research aims to elucidate its precise mechanism of action and explore new applications across various therapeutic areas. Collaborations between chemists and biologists are likely to yield novel derivatives with enhanced properties, bringing us closer to realizing the full potential of this compound.

The future prospects for CAS No 946355-55-1 are bright, particularly as techniques like machine learning and artificial intelligence begin to play a larger role in drug discovery. Predictive modeling can help identify optimal analogs based on structural data, accelerating the development process. Additionally, advances in bioinformatics allow researchers to mine vast datasets for insights into how this compound might interact with different biological systems. Such interdisciplinary approaches are poised to transform how we approach molecular medicine.